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Compound of Interest

Compound Name: iodopyridin-2-aMine
CAS No.: 756520-48-6
Cat. No.: B3193812
Get Quote
. J

Critical Safety Intervention: Identity Verification

A STOP & VERIFY: There is a frequent database conflict regarding the CAS number for this
compound.

¢ Target Compound: 6-iodopyridin-2-amine (also known as 2-amino-6-iodopyridine).
e Correct CAS:88511-25-5

o Erroneous CAS Association: You may have encountered CAS 51934-41-9. This CAS actually
refers to Ethyl 4-iodobenzoate, a completely different chemical species with distinct physical
properties (liquid vs. solid) and reactivity profiles.

Action Required: Before proceeding, verify the structure on your vial label. This guide covers 6-
iodopyridin-2-amine (Solid, MP: ~103-113°C).

Executive Summary
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6-iodopyridin-2-amine is a bifunctional heteroaromatic building block critical in medicinal
chemistry. Its utility lies in its orthogonal reactivity: the iodine at the C6 position serves as an
excellent electrophile for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira),
while the C2-amine offers nucleophilic handles for amide coupling or Buchwald-Hartwig
aminations.

Due to the labile C-I bond and the oxidation-prone amine, this compound requires specific
handling to maintain high catalytic turnover in downstream applications. This guide outlines the
protocols to preserve reagent integrity and ensure operator safety.

Chemical Identity & Physical Properties[1][2][3][4][5][6]

[Z1[8]
Parameter Specification
IUPAC Name 6-lodopyridin-2-amine
Synonyms 2-Amino-6-iodopyridine; 6-lodo-2-pyridylamine
CAS Number 88511-25-5
Molecular Formula CsHsIN2
Molecular Weight 220.01 g/mol
Physical State Solid (Crystalline powder)
Color Beige to light brown (darkens on oxidation/light
exposure)
Melting Point 103 — 113 °C (Purity dependent)
Solubility Soluble in DMSO, DMF, Methanol; Sparingly

soluble in Water

Hazard Identification (GHS Classification)

Based on standard halogenated aminopyridine profiles.

Signal Word:WARNING
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Hazard Class Category Code Statement

Harmful if swallowed.

Acute Toxicity (Oral) Cat4 H302 o
Skin Causes skin irritation.
) o Cat 2 H315
Corrosion/Irritation [1][2]13]
o Causes serious eye
Eye Damage/Irritation Cat 2A H319 L
irritation.[1][3]

STOT - Single May cause respirator

J Cat 3 H335 , .y' P Y
Exposure irritation.[1]

Expert Insight: The "Harmful if swallowed" classification often stems from the metabolic
liberation of iodide or the general toxicity of the pyridine pharmacophore. The irritation
(H315/H319) is characteristic of basic amines, which can saponify skin lipids upon contact.

Advanced Handling & Storage Protocol

To ensure "Self-Validating" safety, follow this workflow. The primary risks are photolytic
deiodination (turning the solid purple/black) and amine oxidation.

5.1 Storage Architecture

o Temperature: 2—-8 °C (Refrigerated).

o Atmosphere: Inert gas (Argon or Nitrogen) is recommended for long-term storage (>1 month)
to prevent N-oxide formation.

o Container: Amber glass vials with Teflon-lined caps. Crucial: lodides are photosensitive. If
amber glass is unavailable, wrap the vial in aluminum foil.

5.2 Weighing & Transfer Workflow

The following diagram outlines the decision logic for handling this compound to minimize
degradation and exposure.
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Start: Reagent Retrieval

Visual Inspection:
Is solid Beige/White?

No Yes

STOP: Dark Brown/Purple o
(lodine liberated) FITEEEEC] U T

Weighing Protocol:
1. Fume Hood (Draft Shield)
2. Anti-static gun (if fluffy)
3. Amber vial destination

l

Dissolution:
Use degassed solvent
(DMF/DMSO) if performing
Pd-catalysis immediately

|
I
|
:Remaining solid

Y

Reseal:
Flush with Argon -> Parafilm
Return to 4°C

Click to download full resolution via product page

Figure 1: Decision matrix for assessing reagent quality and safe handling. Dark discoloration
indicates free iodine, which can poison Palladium catalysts.

Emergency Response (Chemical Logic)

« Inhalation: Move to fresh air. The pyridine ring can cause respiratory distress. If breathing is
difficult, oxygen should be administered by trained personnel.
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o Skin Contact: Wash with soap and water.[1] Why? Amines are bases. Mild acidic

neutralization (e.g., dilute vinegar) is not recommended for initial first aid due to exotherm

risks; copious water is safer.

o Eye Contact: Rinse for 15 minutes. Remove contact lenses.[4] The amine functionality

makes this particularly damaging to corneal tissue.

 Ingestion: Rinse mouth. Do NOT induce vomiting. The iodide component can be irritating to

the gastric lining.

Technical Application: Synthetic Utility

Understanding the reactivity profile helps researchers anticipate hazards (e.g., exotherms, side

reactions). The C-I bond is the "weakest link," intended for activation, but this also makes it the

primary source of instability.

Reacts at C-| (Suzuki/Sonogashira)

Pd-Catalyzed Cross-Coupling

C6-Functionalized
Pyridine

6-lodopyridin-2-amine
(Bifunctional Scaffold) Reacts at -NH2

Nucleophilic Attack
(Amide Coupling/SnAr)
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Risk: lodine Liberation
(Catalyst Poisoning)

Risk: N-Oxidation
> (If not inert)

Figure 2: Dual reactivity pathways. The C-I bond (Path 1) is sensitive to light and heat,

necessitating the storage controls described in Section 5.

Disposal Considerations

e Waste Stream: Halogenated Organic Waste.
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e Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides) as this will rapidly
oxidize the amine and liberate toxic iodine gas (

)

e Protocol: Dissolve in a combustible solvent (acetone/ethanol) and incinerate in a chemical
incinerator equipped with an afterburner and scrubber (to capture iodine vapors).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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